Cas no 890954-79-7 (3,4-dimethyl-N-{2-4-methyl-2-(4-methylphenyl)-1,3-thiazol-5-ylethyl}benzene-1-sulfonamide)

• Product Name: 3,4-dimethyl-N-{2-4-methyl-2-(4-methylphenyl)-1,3-thiazol-5-ylethyl}benzene-1-sulfonamide
• CAS No: 890954-79-7
• MF: C₂₁H₂₄N₂O₂S₂
• MW: 400.557462692261
• CID: 5510670
• Update Time: 2025-10-13

3,4-dimethyl-N-{2-4-methyl-2-(4-methylphenyl)-1,3-thiazol-5-ylethyl}benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3,4-dimethyl-N-[2-[4-methyl-2-(4-methylphenyl)-1,3-thiazol-5-yl]ethyl]benzenesulfonamide
• 3,4-dimethyl-N-{2-4-methyl-2-(4-methylphenyl)-1,3-thiazol-5-ylethyl}benzene-1-sulfonamide

• Inchi： 1S/C21H24N2O2S2/c1-14-5-8-18(9-6-14)21-23-17(4)20(26-21)11-12-22-27(24,25)19-10-7-15(2)16(3)13-19/h5-10,13,22H,11-12H2,1-4H3
• InChI Key： NQEQBBHHAIHJKR-UHFFFAOYSA-N
• SMILES： C1(S(NCCC2SC(C3=CC=C(C)C=C3)=NC=2C)(=O)=O)=CC=C(C)C(C)=C1

Additional information on 3,4-dimethyl-N-{2-4-methyl-2-(4-methylphenyl)-1,3-thiazol-5-ylethyl}benzene-1-sulfonamide

3,4-Dimethyl-N-{2-[4-methyl-2-(4-methylphenyl)-1,3-thiazol-5-yl]ethyl}benzene-1-sulfonamide: A Comprehensive Overview

The compound with CAS No. 890954-79-7, named 3,4-dimethyl-N-{2-[4-methyl-2-(4-methylphenyl)-1,3-thiazol-5-yl]ethyl}benzene-1-sulfonamide, is a highly specialized organic molecule with significant potential in various fields of chemical research and application. This compound belongs to the class of sulfonamides, which are widely recognized for their role in drug discovery and materials science. The molecule's structure is characterized by a benzene ring substituted with two methyl groups at the 3 and 4 positions, a sulfonamide group at the 1 position, and a complex substituent attached to the nitrogen atom of the sulfonamide group.

The substituent on the nitrogen atom is a thiazole ring system, which is a five-membered heterocycle containing sulfur and nitrogen atoms. This thiazole ring is further substituted with a methyl group at position 4 and a phenyl group at position 2. The phenyl group itself carries a methyl substituent at its para position. Such structural complexity suggests that this compound may exhibit unique electronic properties and reactivity, making it an interesting candidate for further study.

Recent advancements in computational chemistry have enabled researchers to predict the electronic properties of such molecules with unprecedented accuracy. Studies have shown that the thiazole ring in this compound can act as an electron-withdrawing group, which can influence the overall electronic distribution of the molecule. This property could be advantageous in designing materials for optoelectronic applications or as intermediates in organic synthesis.

In terms of synthetic methodology, the construction of this compound likely involves a multi-step process. The synthesis would begin with the preparation of the thiazole ring system, followed by its functionalization with appropriate substituents. The coupling of this thiazole derivative with the sulfonamide moiety would require careful optimization to ensure high yields and purity. Researchers have recently explored various coupling reactions, including Ullmann-type couplings and click chemistry, which could be employed in this synthesis.

The biological activity of this compound has not been extensively studied; however, sulfonamides are known for their potential as enzyme inhibitors and antimicrobial agents. Given the presence of multiple aromatic rings and heteroatoms in its structure, this compound may exhibit interactions with various biological targets. Preliminary studies could involve testing its activity against key enzymes or its ability to modulate cellular signaling pathways.

From an environmental perspective, understanding the degradation pathways of such compounds is crucial for assessing their environmental impact. Recent research has focused on enzymatic degradation mechanisms and photodegradation processes. The presence of sulfur-containing groups in this molecule could influence its biodegradability, making it an interesting subject for eco-toxicological studies.

In conclusion, 3,4-dimethyl-N-{2-[4-methyl-2-(4-methylphenyl)-1,3-thiazol-5-yl]ethyl}benzene-1-sulfonamide represents a sophisticated molecule with diverse potential applications. Its complex structure offers opportunities for exploration in drug discovery, materials science, and environmental chemistry. As research continues to uncover its properties and functionalities, this compound may find its way into innovative technologies and therapeutic agents.